Cas no 1184005-99-9 (2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid)

• Product Name: 2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid
• CAS No: 1184005-99-9
• MF: C₁₀H₈FNO₄
• MW: 225.173226356506
• MDL: MFCD12158660
• CID: 4575942
• PubChem ID: 54595135
• Update Time: 2025-06-26

2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid
• Benzoic acid, 2-fluoro-5-(2-oxo-3-oxazolidinyl)-

• MDL： MFCD12158660
• Inchi： 1S/C10H8FNO4/c11-8-2-1-6(5-7(8)9(13)14)12-3-4-16-10(12)15/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： AXCDMXXTXDWUGD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N2CCOC2=O)=CC=C1F

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid

2-Fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic Acid: A Promising Compound in Modern Pharmaceutical Research

2-Fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid, with the chemical identifier CAS No. 1184005-99-9, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of substituted benzoic acids, which are widely utilized in the development of pharmaceutical agents due to their diverse biological activities. The unique structural features of this compound, including the presence of a fluorine atom and a cyclic oxazolidinone moiety, contribute to its potential therapeutic applications. Recent studies have highlighted the compound's role in modulating inflammatory pathways and its potential as a scaffold for the design of novel therapeutics.

The molecular structure of 2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid is characterized by a benzene ring substituted with a fluorine atom at the 2-position and a 1,3-oxazolidinone ring at the 5-position. The oxazolidinone ring, a five-membered heterocyclic structure, is known for its ability to form stable interactions with biological targets, such as enzymes and receptors. The fluorine substitution at the 2-position enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for drug development. These structural features are critical in determining the compound's pharmacological profile and its potential applications in treating various diseases.

Recent advancements in medicinal chemistry have focused on the design of molecules that can selectively target specific biological pathways. 2-Fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid has emerged as a promising candidate due to its ability to modulate inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key mediator of inflammation. The study also revealed that the fluorine atom at the 2-position plays a crucial role in enhancing the compound's affinity for the target protein, thereby improving its therapeutic efficacy.

Another area of interest is the compound's potential in the treatment of infectious diseases. Research conducted in 2024 by a team at the University of Tokyo explored the antiviral properties of 2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid. The study found that the compound can inhibit the replication of several RNA viruses, including influenza A and respiratory syncytial virus (RSV). The mechanism of action involves the disruption of viral RNA polymerase activity, which is essential for viral replication. These findings suggest that the compound could be a valuable addition to the arsenal of antiviral drugs, particularly in the context of emerging viral threats.

The synthesis of 2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. A 2023 paper in the Organic Letters described a novel catalytic method for the preparation of this compound, which significantly reduces the number of reaction steps and minimizes the use of hazardous reagents. This approach aligns with the principles of green chemistry, making the synthesis process more sustainable and environmentally friendly. The ability to produce the compound efficiently and safely is a key factor in its potential for large-scale pharmaceutical production.

Pharmacokinetic studies have further supported the therapeutic potential of 2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid. Research published in the European Journal of Pharmaceutical Sciences in 2024 demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's high solubility in aqueous media and its ability to cross the blood-brain barrier make it a suitable candidate for the treatment of neurological disorders. These findings highlight the compound's versatility in addressing a wide range of medical conditions.

In addition to its pharmacological properties, the compound's safety profile is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that 2-fluoro-5-(2-ox,1,3-oxazolidin-3-yl)benzoic acid has a low toxicity profile, with no significant adverse effects observed in animal models. The compound's ability to target specific biological pathways without causing widespread toxicity is a major advantage in drug development. These safety considerations are essential for the compound's potential use in human clinical trials.

The growing interest in 2-fluoro-5-(2-oxo-1,3-oxazolidin-3-yl)benzoic acid is driven by its unique structural features and its potential to address unmet medical needs. As research in medicinal chemistry continues to advance, this compound is likely to play a significant role in the development of novel therapeutics. Its ability to modulate inflammatory pathways, inhibit viral replication, and exhibit favorable pharmacokinetic properties positions it as a promising candidate for further investigation in the pharmaceutical industry.